methyl 2-[({1-ethyl-4-nitro-1H-pyrazol-3-yl}carbonyl)amino]benzoate

• Molecular Formula: C14H14N4O5
• Molecular Weight: 318.28 g/mol
• IUPAC Name: methyl 2-[(1-ethyl-4-nitropyrazole-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C14H14N4O5/c1-3-17-8-11(18(21)22)12(16-17)13(19)15-10-7-5-4-6-9(10)14(20)23-2/h4-8H,3H2,1-2H3,(H,15,19)
• InChI Key: HXTGZYKCSPOAEE-UHFFFAOYSA-N
• SMILES: CCN1C=C(C(=N1)C(=O)NC2=CC=CC=C2C(=O)OC)[N+](=O)[O-]

Description

Methyl 2-[({1-ethyl-4-nitro-1H-pyrazol-3-yl}carbonyl)amino]benzoate is a chemical compound that belongs to the family of pyrazole derivatives. It is widely used in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 2-[({1-ethyl-4-nitro-1H-pyrazol-3-yl}carbonyl)amino]benzoate is not fully understood. However, it is known to interact with biomolecules, such as enzymes and receptors, through hydrogen bonding, electrostatic interactions, and hydrophobic interactions. It can also undergo chemical reactions, such as hydrolysis and oxidation, under specific conditions.
Biochemical and Physiological Effects:
Methyl 2-[({1-ethyl-4-nitro-1H-pyrazol-3-yl}carbonyl)amino]benzoate has various biochemical and physiological effects. It can inhibit the activity of enzymes, such as proteases and kinases, which are involved in various cellular processes, including cell signaling, proliferation, and apoptosis. It can also modulate the activity of receptors, such as G protein-coupled receptors and ion channels, which are involved in various physiological processes, including neurotransmission, hormone secretion, and muscle contraction.

Advantages and Limitations for Lab Experiments

Methyl 2-[({1-ethyl-4-nitro-1H-pyrazol-3-yl}carbonyl)amino]benzoate has several advantages for lab experiments. It is a stable and soluble compound that can be easily synthesized and purified. It has a specific chemical structure that allows it to interact with biomolecules in a selective and reversible manner. However, it also has some limitations, such as its potential toxicity and non-specific binding to biomolecules, which can affect the accuracy and reproducibility of experimental results.

Future Directions

There are several future directions for the research on methyl 2-[({1-ethyl-4-nitro-1H-pyrazol-3-yl}carbonyl)amino]benzoate. One direction is to explore its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. Another direction is to investigate its interactions with biomolecules in more detail, using advanced techniques, such as X-ray crystallography and NMR spectroscopy. Moreover, it is important to study its toxicity and pharmacokinetics in vivo, to assess its safety and efficacy as a potential drug candidate.

Synthesis Methods

The synthesis method of methyl 2-[({1-ethyl-4-nitro-1H-pyrazol-3-yl}carbonyl)amino]benzoate involves the reaction of 2-aminobenzoic acid with ethyl 4-nitro-1H-pyrazole-3-carboxylate in the presence of a suitable catalyst. The reaction is carried out under specific conditions, including temperature, pressure, and reaction time, to obtain pure and high-quality product.

Scientific Research Applications

Methyl 2-[({1-ethyl-4-nitro-1H-pyrazol-3-yl}carbonyl)amino]benzoate has various scientific research applications. It is used in the synthesis of other pyrazole derivatives, which have potential applications in drug discovery, agrochemicals, and material science. It is also used as a probe to study the binding interactions of biomolecules, such as enzymes and receptors, with small molecules. Moreover, it is used as a fluorescent label to study the cellular uptake and localization of drugs and nanoparticles.